Cas no 98139-22-1 (4-Amino-3,5-dinitrobenzenesulfonic acid)

4-Amino-3,5-dinitrobenzenesulfonic acid structure
98139-22-1 structure
Product Name:4-Amino-3,5-dinitrobenzenesulfonic acid
CAS No:98139-22-1
MF:C6H5N3O7S
MW:263.184799909592
CID:828865
PubChem ID:3562834
Update Time:2025-04-19

4-Amino-3,5-dinitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dinitrobenzenesulfonic acid
    • DTXSID40393665
    • 98139-22-1
    • CS-0329975
    • 2,6-Dinitroanilin-4-Sulfosaure
    • AC-27148
    • FT-0701567
    • AKOS016004843
    • SCHEMBL8066473
    • MDL: MFCD00856166
    • Inchi: 1S/C6H5N3O7S/c7-6-4(8(10)11)1-3(17(14,15)16)2-5(6)9(12)13/h1-2H,7H2,(H,14,15,16)
    • InChI Key: QDVQTSSPAQEFEN-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 262.98482068g/mol
  • Monoisotopic Mass: 262.98482068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 180Ų

4-Amino-3,5-dinitrobenzenesulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A073375-250mg
4-Amino-3,5-dinitrobenzenesulfonic acid
98139-22-1
250mg
$ 265.00 2022-06-08
TRC
A073375-500mg
4-Amino-3,5-dinitrobenzenesulfonic acid
98139-22-1
500mg
$ 435.00 2022-06-08
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